Cas no 1494441-36-9 (5-(cyclopropylmethyl)-1,2-oxazol-4-amine)

• Product Name: 5-(cyclopropylmethyl)-1,2-oxazol-4-amine
• CAS No: 1494441-36-9
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 5939713
• PubChem ID: 92556698
• Update Time: 2025-06-28

5-(cyclopropylmethyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1,2-oxazol-4-amine
• EN300-1832543
• 1494441-36-9

• Inchi： 1S/C7H10N2O/c8-6-4-9-10-7(6)3-5-1-2-5/h4-5H,1-3,8H2
• InChI Key： IAHJUQWYCGXYME-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)CC1CC1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52Ų

Additional information on 5-(cyclopropylmethyl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(cyclopropylmethyl)-1,2-oxazol-4-amine (CAS No. 1494441-36-9): Properties, Applications, and Research Insights

The compound 5-(cyclopropylmethyl)-1,2-oxazol-4-amine (CAS No. 1494441-36-9) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique oxazole core and cyclopropylmethyl substitution, this amine derivative exhibits intriguing chemical properties, making it a valuable intermediate for drug discovery and material science applications. Its molecular structure combines the stability of the 1,2-oxazole ring with the steric and electronic effects of the cyclopropyl group, offering researchers a versatile scaffold for further functionalization.

In recent years, the demand for heterocyclic compounds like 5-(cyclopropylmethyl)-1,2-oxazol-4-amine has surged due to their role in developing novel therapeutics. The oxazole moiety, in particular, is frequently explored in medicinal chemistry for its bioisosteric properties, often serving as a surrogate for phenyl or other aromatic rings in drug design. This compound’s CAS No. 1494441-36-9 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and fragment-based drug discovery.

One of the key advantages of 5-(cyclopropylmethyl)-1,2-oxazol-4-amine lies in its potential applications in central nervous system (CNS) drug development. The cyclopropylmethyl group is known to influence lipophilicity and metabolic stability, critical factors for blood-brain barrier penetration. Researchers are actively investigating its derivatives for targets such as G-protein-coupled receptors (GPCRs) and ion channels, aligning with the current trend toward precision medicine and personalized therapies.

From a synthetic chemistry perspective, the preparation of 5-(cyclopropylmethyl)-1,2-oxazol-4-amine often involves multi-step protocols, including cycloaddition reactions or ring-forming strategies with cyclopropyl precursors. Its stability under various pH conditions and compatibility with common cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig) further enhance its utility in structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, this compound has also found niche applications in agrochemical research, particularly in the design of crop protection agents. The oxazole ring’s ability to mimic natural bioactive structures makes it a promising candidate for pest control formulations, addressing global concerns about sustainable agriculture and food security.

Environmental and regulatory considerations are also pivotal in discussions about 5-(cyclopropylmethyl)-1,2-oxazol-4-amine. As industries prioritize green chemistry principles, synthetic routes for this compound are being optimized to reduce waste and energy consumption. Its biodegradability profile and eco-toxicity data are frequently queried in regulatory submissions, reflecting broader societal shifts toward environmentally benign chemicals.

In the context of AI-driven drug discovery, CAS No. 1494441-36-9 has emerged as a test case for machine learning models predicting molecular properties. Its balanced polarity and moderate molecular weight make it a frequent subject for quantitative structure-activity relationship (QSAR) simulations, a hot topic in computational chemistry forums.

Looking ahead, the versatility of 5-(cyclopropylmethyl)-1,2-oxazol-4-amine ensures its continued relevance across disciplines. Whether as a pharmacophore in next-generation therapeutics or a building block for advanced materials, this compound exemplifies the intersection of innovation and practicality in modern chemistry.